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Compound of Interest

Compound Name: KME-2780

Cat. No.: B15605525

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KME-2780 is a potent and orally active dual inhibitor of Interleukin-1 Receptor-Associated

Kinase 1 (IRAK1) and IRAK4.[1][2] With IC₅₀ values of 19 nM for IRAK1 and 0.5 nM for IRAK4,

KME-2780 serves as a critical tool for investigating the roles of these kinases in innate immune

signaling and their implications in various pathologies, particularly hematologic malignancies.[1]

Dysregulation of the IRAK signaling pathway is a known hallmark of these diseases, and KME-
2780 allows for the targeted inhibition of this cascade.[3][4] These application notes provide

detailed information on the solubility of KME-2780 and protocols for its preparation for use in in

vitro assays.
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Property Value Reference

Molecular Weight 333.43 g/mol [1]

Formula C₂₀H₂₃N₅ [1]

Appearance White to yellow solid [1]

CAS Number 2968466-26-2 [1]

IC₅₀ (IRAK1) 19 nM [1]

IC₅₀ (IRAK4) 0.5 nM [1]

K_d_ (IRAK1) 2.2 nM [2]

K_d_ (IRAK4) 0.2 nM [2]

Solubility Data
The solubility of KME-2780 is a critical factor for the design and reproducibility of in vitro

experiments. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for preparing stock solutions.

Solvent Solubility
Concentration
(Molar)

Notes

DMSO 80 mg/mL ~240 mM -

DMSO 100 mg/mL 299.91 mM

Ultrasonic assistance

may be required. Use

newly opened,

anhydrous DMSO as

it is hygroscopic.[1]

DMSO 10 mM - [2]

Note: Information on the solubility of KME-2780 in other common solvents such as ethanol or

aqueous buffers like PBS is limited. It is recommended to perform small-scale solubility tests

before preparing large volumes of solutions in alternative solvents.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/kme-2780.html
https://www.medchemexpress.com/kme-2780.html
https://www.medchemexpress.com/kme-2780.html
https://www.medchemexpress.com/kme-2780.html
https://www.medchemexpress.com/kme-2780.html
https://www.medchemexpress.com/kme-2780.html
https://www.probechem.com/products_KME-2780.html
https://www.probechem.com/products_KME-2780.html
https://www.benchchem.com/product/b15605525/docs?utm_src=pdf-body#kme-2780-application-notes-and-protocols-for-in-vitro-research
https://www.medchemexpress.com/kme-2780.html
https://www.probechem.com/products_KME-2780.html
https://www.benchchem.com/product/b15605525/docs?utm_src=pdf-body#kme-2780-application-notes-and-protocols-for-in-vitro-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of KME-2780 Stock and Working Solutions
for In Vitro Assays
This protocol describes the preparation of a 10 mM stock solution of KME-2780 in DMSO and

its subsequent dilution to working concentrations for cell-based assays.

Materials:

KME-2780 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile, pyrogen-free cell culture medium

Vortex mixer

Sonicator (optional)

Protocol:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination of cell cultures.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 333.43 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.33 mg of KME-2780.

Dissolving KME-2780: a. Add the calculated mass of KME-2780 to a sterile microcentrifuge

tube. b. Add the corresponding volume of anhydrous DMSO to the tube. c. Vortex the

solution thoroughly for 1-2 minutes until the powder is completely dissolved. If necessary,

use a sonicator for brief intervals to aid dissolution.[1]

Storage of Stock Solution: a. Aliquot the 10 mM stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. b. Store the aliquots at -20°C for short-term
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storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Protect from

light.[1]

Preparation of Working Solutions: a. Thaw a single aliquot of the 10 mM stock solution at

room temperature. b. Dilute the stock solution in pre-warmed, sterile cell culture medium to

the desired final concentration. For example, to prepare a 10 µM working solution, perform a

1:1000 dilution of the 10 mM stock solution. c. It is recommended to perform serial dilutions

to achieve lower concentrations accurately. d. Important: The final concentration of DMSO in

the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity. Ensure that the vehicle control in your experiments contains the same final

concentration of DMSO as the KME-2780-treated samples.

Application to Cells: Add the prepared working solutions to your cell cultures and incubate for

the desired experimental duration. KME-2780 has been used in cell-based assays at

concentrations ranging from 0 to 1 µM for up to 21 days.[1]

Experimental Workflow Diagram
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Caption: Workflow for KME-2780 preparation and use in in vitro assays.
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Mechanism of Action and Signaling Pathway
KME-2780 exerts its effects by inhibiting the kinase activity of both IRAK1 and IRAK4. These

kinases are crucial components of the signaling cascade downstream of Toll-like receptors

(TLRs) and the Interleukin-1 receptor (IL-1R). Upon ligand binding to these receptors, the

adaptor protein MyD88 is recruited, leading to the formation of the Myddosome complex, which

includes IRAK4 and IRAK1. IRAK4 phosphorylates and activates IRAK1, which then

dissociates from the complex and interacts with TRAF6, an E3 ubiquitin ligase. This interaction

triggers downstream signaling pathways, including the activation of NF-κB and MAP kinases,

leading to the transcription of pro-inflammatory cytokines and other genes involved in cell

survival and proliferation.[5][6] By inhibiting both IRAK1 and IRAK4, KME-2780 effectively

blocks these downstream events.[2][6]

IRAK1/4 Signaling Pathway and Inhibition by KME-2780
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Caption: KME-2780 inhibits IRAK1 and IRAK4, blocking downstream signaling.
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Conclusion
KME-2780 is a valuable research tool for the investigation of IRAK1 and IRAK4 signaling in

various biological contexts. Proper handling and preparation of this compound are essential for

obtaining reliable and reproducible results. The protocols and information provided in these

application notes are intended to guide researchers in the effective use of KME-2780 for in vitro

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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